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Compound of Interest

Compound Name: 2-Amino-5-(methoxymethyl)phenol

Cat. No.: B8721603

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following technical guide on the safety, handling, and material safety data for 2-Amino-5-
(methoxymethyl)phenol (CAS No. 824933-84-8) has been compiled from available scientific
literature and safety data sheets of structurally similar compounds. To date, a comprehensive
and publicly available Safety Data Sheet (SDS) specifically for 2-Amino-5-
(methoxymethyl)phenol has not been identified. Therefore, the information presented herein
is intended to provide a preliminary safety overview and should be interpreted with caution. All
handling and experimental procedures should be conducted under the assumption that this
compound is hazardous, and a thorough risk assessment should be performed by qualified
personnel before use. The data from analogous compounds, primarily 2-Amino-5-methylphenol
and 2-Amino-5-methoxyphenol, are used to infer potential hazards and are clearly designated
as such.

Chemical and Physical Properties

A summary of the known and predicted physical and chemical properties of 2-Amino-5-
(methoxymethyl)phenol and its analogs is provided below. It is critical to note the absence of
experimentally verified data for the target compound.
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Property

2-Amino-5-
(methoxymethyl)ph
enol (Predicted)

2-Amino-5-

methylphenol
(Experimental)

2-Amino-5-
methoxyphenol
(Experimental)

Molecular Formula CsH11NO:2 C7HsNO C7HoNO:2
Molecular Weight 153.18 g/mol 123.15 g/mol 139.15 g/mol
Appearance Not Available Powder Not Available
Melting Point Not Available 159-162 °C Not Available
Boiling Point Not Available Not Available Not Available
Solubility Not Available Not Available Not Available
CAS Number 824933-84-8 2835-98-5 40925-70-0

Hazard Identification and GHS Classification

(Inferred)

The following GHS classifications are inferred from data on analogous aminophenol

derivatives. A definitive classification for 2-Amino-5-(methoxymethyl)phenol is not available.
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Hazard Statement . .
Hazard Class Pictogram Signal Word
(Inferred)

H302: Harmful if

Acute Toxicity, Oral alt text Warning
swallowed

Skin H315: Causes skin B, _

) o S laalt text Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious L, _

o S lalt text Warning

Damage/Irritation eye irritation

) o H317: May cause an b, ]
Skin Sensitization ) i ) aalt text Warning
allergic skin reaction

Specific Target Organ
o ) H335: May cause 1 ]
Toxicity (Single ) S lalt text Warning
respiratory irritation
Exposure)

Toxicological Data (Analog-Based)

The toxicological profile of 2-Amino-5-(methoxymethyl)phenol has not been established. The
data below for 2-Amino-5-methylphenol is provided for context and to guide preliminary risk
assessment.[1][2]
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Endpoint Species Route Value Reference
Acute Oral
o Rat Oral 3600 mg/kg [2]
Toxicity (LD50)
Skin ) ) Moderate
o Guinea Pig Dermal - [1]
Sensitization sensitizer
o ) ] Genotoxic
Genotoxicity In vitro/In vivo - ) [1]
potential
. NOAEL: 200
Reproductive/De
mg/kg/day
velopmental Rat Oral [1]

o (maternal and
Toxicity
developmental)

Significant

reduction in food
Repeated Dose

L Gavage consumption and  [1]
Toxicity (90-day)

body weight at
500 mg/kg/day

Note: NOAEL = No-Observed-Adverse-Effect Level.

Experimental Protocols

Due to the absence of specific studies on 2-Amino-5-(methoxymethyl)phenol, detailed
experimental protocols for its safety assessment are not available. However, a general
workflow for the safe handling of a potentially hazardous chemical powder in a research setting
is provided below.

General Safe Handling Workflow for a Novel Chemical
Powder
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Caption: General workflow for handling a chemical powder.
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First Aid Measures (Inferred)

These first aid measures are based on the potential hazards of aminophenol compounds and

should be adapted based on a specific risk assessment.

Exposure Route

First Aid Procedure

Inhalation

Move person to fresh air. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Skin Contact

Immediately wash skin with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Handling and Storage

Handling:

Avoid creating dust.

safety glasses with side shields or goggles.

Storage:

Wash hands thoroughly after handling.

Use in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
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o Store in a tightly closed container.
e Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.

Logical Relationship for Risk Assessment

The following diagram illustrates the logical flow for assessing the risk of a new chemical with
limited data.

Proceed with
Standard Protocol
Identify Comy Search for Specific

pound
(2-Amino-5-(methoxymethyl)phenol) Safety Data (SDS)

Click to download full resolution via product page

Caption: Risk assessment flow for a novel compound.

Conclusion

While a complete safety profile for 2-Amino-5-(methoxymethyl)phenol is not currently
available in the public domain, the data from structurally related aminophenols suggest that it
should be handled as a hazardous substance. It is likely to be harmful if swallowed, and an
irritant to the skin, eyes, and respiratory system, with potential for skin sensitization.
Researchers, scientists, and drug development professionals are strongly advised to conduct a
thorough risk assessment, implement stringent safety protocols, and use appropriate personal
protective equipment when handling this compound. Further toxicological studies are
necessary to fully characterize the safety profile of 2-Amino-5-(methoxymethyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8721603#2-amino-5-methoxymethyl-phenol-safety-
handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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